Cas no 478149-07-4 (Methyl Thieno[3,2-c]pyridine-2-carboxylate)

• Product Name: Methyl Thieno[3,2-c]pyridine-2-carboxylate
• CAS No: 478149-07-4
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• MDL: MFCD18801028
• CID: 1518386
• PubChem ID: 22047666
• Update Time: 2025-05-20

Methyl Thieno[3,2-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl Thieno[3,2-c]pyridine-2-carboxylate
• CS-0081744
• Thieno[3,2-c]pyridine-2-carboxylic acid, methyl ester
• AKOS027254575
• Thieno[3,2-c]pyridine-2-carboxylic acid methyl ester
• SCHEMBL160500
• 478149-07-4
• EN300-738593
• DTXSID10621967
• HAAMRBSFJYFWFW-UHFFFAOYSA-N
• AS-41619
• METHYLTHIENO[3,2-C]PYRIDINE-2-CARBOXYLATE
• MFCD18801028
• DB-352150

• MDL： MFCD18801028
• Inchi： 1S/C9H7NO2S/c1-12-9(11)8-4-6-5-10-3-2-7(6)13-8/h2-5H,1H3
• InChI Key： HAAMRBSFJYFWFW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 193.01974964g/mol
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Additional information on Methyl Thieno[3,2-c]pyridine-2-carboxylate

Methyl Thieno[3,2-c]pyridine-2-carboxylate: A Comprehensive Overview

Methyl Thieno[3,2-c]pyridine-2-carboxylate (CAS No. 478149-07-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically thienopyridines, which have garnered attention due to their unique electronic properties and potential applications in drug design and advanced materials. The structure of Methyl Thieno[3,2-c]pyridine-2-carboxylate consists of a thienopyridine ring system with a methyl ester group attached at the 2-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of thienopyridine derivatives in various applications. For instance, researchers have explored the use of Methyl Thieno[3,2-c]pyridine-2-carboxylate as a precursor for synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties. The incorporation of the methyl ester group enhances the compound's solubility and stability, making it an ideal candidate for pharmaceutical applications. Furthermore, its ability to undergo various functional group transformations has made it a valuable intermediate in organic synthesis.

The synthesis of Methyl Thieno[3,2-c]pyridine-2-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has been reported to significantly improve the yield and purity of Methyl Thieno[3,2-c]pyridine-2-carboxylate, making it more accessible for large-scale production.

In terms of applications, Methyl Thieno[3,2-c]pyridine-2-carboxylate has shown promise in the development of advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Its electronic properties make it suitable for use in thin-film transistor (TFT) devices, where it can act as a semiconductor material. Additionally, its ability to form self-assembled monolayers (SAMs) has opened up new possibilities in surface chemistry and nanotechnology.

Recent research has also focused on the environmental impact and biodegradability of Methyl Thieno[3,2-c]pyridine-2-carboxylate. Studies have indicated that under certain conditions, this compound can undergo enzymatic degradation, reducing its persistence in the environment. This finding is particularly relevant for its application in biodegradable polymers and eco-friendly materials.

In conclusion, Methyl Thieno[3,2-c]pyridine-2-carboxylate (CAS No. 478149-07-4) is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing studies continue to uncover new insights into its synthesis, applications, and environmental behavior, this compound is poised to play an increasingly important role in both academic research and industrial applications.